Cas no 2171791-75-4 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-2-(propan-2-yl)azetidin-1-ylbutanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-2-(propan-2-yl)azetidin-1-ylbutanoic acid
• CAS No: 2171791-75-4
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5961777
• PubChem ID: 165582777
• Update Time: 2025-05-20

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-2-(propan-2-yl)azetidin-1-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-2-(propan-2-yl)azetidin-1-ylbutanoic acid
• 2171791-75-4
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxo-4-[2-(propan-2-yl)azetidin-1-yl]butanoic acid
• EN300-1575304

• Inchi： 1S/C25H28N2O5/c1-15(2)22-11-12-27(22)24(30)21(13-23(28)29)26-25(31)32-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-22H,11-14H2,1-2H3,(H,26,31)(H,28,29)
• InChI Key： MJWVGZXCJXPIRX-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC1C(C)C

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-2-(propan-2-yl)azetidin-1-ylbutanoic acid

Comprehensive Overview of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-2-(propan-2-yl)azetidin-1-ylbutanoic acid (CAS No. 2171791-75-4)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-2-(propan-2-yl)azetidin-1-ylbutanoic acid (CAS No. 2171791-75-4) is a specialized Fmoc-protected amino acid derivative with significant applications in peptide synthesis and medicinal chemistry. This compound features a unique azetidin-1-yl moiety, which is increasingly studied for its role in bioactive molecule design. Researchers are particularly interested in its potential to enhance drug delivery systems and targeted therapies, aligning with current trends in personalized medicine and bioconjugation.

The Fmoc group in this compound serves as a protecting group for amines, a critical feature in solid-phase peptide synthesis (SPPS). With the growing demand for peptide-based therapeutics, compounds like 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-2-(propan-2-yl)azetidin-1-ylbutanoic acid are gaining attention for their ability to improve synthetic efficiency and purity. Recent studies highlight its utility in antibody-drug conjugates (ADCs), a hot topic in cancer research and biopharmaceutical development.

From a structural perspective, this compound combines a β-lactam scaffold (azetidin-2-one) with a carboxylic acid functionality, making it versatile for chemical modifications. Its CAS No. 2171791-75-4 is frequently searched in chemical databases, reflecting its relevance in high-throughput screening and fragment-based drug discovery. The inclusion of an isopropyl group further enhances its lipophilicity, a property often optimized in CNS drug development.

In the context of green chemistry, this compound’s synthetic pathways are being refined to reduce organic solvent use and improve atom economy. These advancements align with the pharmaceutical industry’s push toward sustainable practices. Additionally, its mechanistic studies are often cited in discussions about enzyme inhibition, particularly for proteases and kinases, which are pivotal in disease pathways.

For laboratory professionals, handling 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-2-(propan-2-yl)azetidin-1-ylbutanoic acid requires standard PPE and adherence to chemical safety protocols. Its MSDS data emphasizes stability under controlled conditions, making it suitable for academic and industrial research. As AI-driven drug discovery accelerates, this compound’s SMILES notation and 3D conformers are increasingly used in computational modeling.

The future of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-2-(propan-2-yl)azetidin-1-ylbutanoic acid lies in its adaptability to emerging technologies like nanocarriers and click chemistry. Its CAS No. 2171791-75-4 will likely remain a key identifier in patent filings and regulatory submissions, especially as peptide drugs gain FDA approvals. For those exploring structure-activity relationships (SAR), this compound offers a rich pharmacophore for lead optimization.